Cas no 306937-02-0 (3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID)

3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID structure
306937-02-0 structure
Product Name:3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
CAS No:306937-02-0
MF:C15H16Cl2N2O2
MW:327.205741882324
CID:841194
PubChem ID:2735666
Update Time:2025-04-19

3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • 5-tert-butyl-2-[(2,4-dichlorophenyl)methyl]pyrazole-3-carboxylic acid
    • HMS566F19
    • SCHEMBL3064847
    • DTXSID40370870
    • 1H-Pyrazole-5-carboxylic acid, 1-[(2,4-dichlorophenyl)methyl]-3-(1,1-dimethylethyl)-
    • CHEMBL1421810
    • MLS000850757
    • 3-tert-Butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrazole-5-carboxylic acid
    • HMS2799L04
    • MFCD01571367
    • Oprea1_528094
    • Maybridge1_008753
    • SMR000456774
    • 306937-02-0
    • 3-tert-Butyl-1-(2,4-dichlorobenzyl)-1H-pyrazole-5-carboxylic acid
    • Inchi: 1S/C15H16Cl2N2O2/c1-15(2,3)13-7-12(14(20)21)19(18-13)8-9-4-5-10(16)6-11(9)17/h4-7H,8H2,1-3H3,(H,20,21)
    • InChI Key: VQNZMDMWUNBVGO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CN1C(C(=O)O)=CC(C(C)(C)C)=N1)Cl

Computed Properties

  • Exact Mass: 326.05908
  • Monoisotopic Mass: 326.0588831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Pricemore >>

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